Cas no 25673-26-1 ((R)-2-Amino-2-(4-iodophenyl)acetic acid)

• Product Name: (R)-2-Amino-2-(4-iodophenyl)acetic acid
• CAS No: 25673-26-1
• MF: C₈H₈INO₂
• MW: 277.059094429016
• CID: 913963
• PubChem ID: 7046873
• Update Time: 2025-05-28

(R)-2-Amino-2-(4-iodophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-2-(4-iodophenyl)acetic acid
• (2R)-2-amino-2-(4-iodophenyl)acetic acid
• D-4-IODOPHENYLGLYCINE
• (R)-a-Amino-4-iodo-benzeneacetic acid
• DTXSID90427560
• 25673-26-1
• (R)-2-Amino-2-(4-iodophenyl)aceticacid
• DB-327956

• Inchi： 1S/C8H8INO2/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m1/s1
• InChI Key： SHUIEJDVWZHDTI-SSDOTTSWSA-N
• SMILES： IC1C=CC(=CC=1)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 276.96000
• Monoisotopic Mass: 276.95998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.932±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 204-205 °C (decomposition)
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 63.32000
• LogP: 2.07590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-2-Amino-2-(4-iodophenyl)acetic acid

Comprehensive Overview of (R)-2-Amino-2-(4-iodophenyl)acetic acid (CAS No. 25673-26-1): Properties, Applications, and Research Insights

(R)-2-Amino-2-(4-iodophenyl)acetic acid (CAS No. 25673-26-1) is a chiral amino acid derivative featuring an iodine-substituted phenyl group, making it a valuable building block in pharmaceutical and biochemical research. This compound belongs to the class of non-natural amino acids, which are increasingly sought after for their role in drug discovery, peptide synthesis, and enzyme inhibition studies. Its unique iodophenyl moiety enhances its utility in radiolabeling applications and as a precursor for targeted therapeutics.

The growing interest in chiral intermediates like (R)-2-Amino-2-(4-iodophenyl)acetic acid aligns with trends in precision medicine and asymmetric synthesis. Researchers frequently search for "iodinated amino acid applications" or "CAS 25673-26-1 synthesis methods," reflecting demand for scalable and sustainable production techniques. The compound’s enantiomeric purity is critical, as it influences binding affinity in receptor-targeted therapies, a hotspot in oncology and neurology research.

From a structural perspective, the 4-iodophenyl group in (R)-2-Amino-2-(4-iodophenyl)acetic acid offers steric and electronic effects that modulate interactions with biological targets. This property is exploited in PET tracer development, where iodine isotopes (¹²³I or ¹²⁵I) are incorporated for imaging. Recent publications highlight its use in studying amyloid plaques and neurotransmitter transporters, addressing search queries like "amino acid-based PET tracers" or "iodophenyl derivatives in diagnostics."

In synthetic chemistry, CAS 25673-26-1 serves as a precursor for peptide mimetics and enzyme inhibitors. Its carboxylic acid and amino functional groups enable facile conjugation, a feature often explored in "click chemistry" and "bioconjugation techniques." The compound’s stability under physiological conditions also makes it suitable for prodrug design, a trending topic in drug delivery optimization.

Environmental and regulatory considerations for (R)-2-Amino-2-(4-iodophenyl)acetic acid focus on safe handling and waste management, though it is not classified as hazardous under major chemical inventories. Researchers prioritize "green synthesis of iodinated compounds" and "CAS 25673-26-1 safety data," emphasizing the need for eco-friendly protocols. Analytical methods like HPLC and chiral chromatography are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Future directions for CAS 25673-26-1 include its integration into biodegradable materials and theragnostic platforms, combining therapy and diagnostics. As AI-driven drug design gains traction, computational studies on iodophenyl-amino acid interactions are rising, addressing queries such as "molecular docking with iodinated ligands." This positions (R)-2-Amino-2-(4-iodophenyl)acetic acid as a versatile tool in next-generation biomedical innovations.